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1.0 Hazard Summary

Hydrogen selenide (H2Se) is an extremely toxic, flammable, and colorless gas with a pungent,
unpleasant odor often described as resembling decayed horseradish at low concentrations and
rotten eggs at higher concentrations.[1][2][3] It is the most toxic compound of selenium and
presents a significant hazard in laboratory and manufacturing settings.[2] HzSe is heavier than
air, which may cause it to accumulate in low-lying areas.[4][5] The gas is primarily used in the
synthesis of selenium-containing organic compounds, the manufacture of semiconductors, and
in glass production.[1] Due to its high toxicity, even brief exposure to low concentrations can
cause severe health effects.[2][4] This document outlines the essential safety precautions,
protocols, and emergency procedures required for handling hydrogen selenide.

2.0 Toxicological Properties and Health Hazards

Hydrogen selenide is hazardous to human health through inhalation, which is the primary route
of exposure, and can also be absorbed through the skin.[6] Contact with the liquefied
compressed gas can cause frostbite.[4][6]

o Acute Effects: Inhalation can cause severe irritation to the eyes, nose, throat, and lungs,
leading to coughing and shortness of breath.[6] High concentrations, even for less than a
minute, can cause a build-up of fluid in the lungs (pulmonary edema), which is a medical
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emergency.[2][6] Other symptoms of acute exposure include dizziness, fatigue, nausea,
vomiting, diarrhea, a metallic taste, and a characteristic garlic odor on the breath.[4][6]

o Chronic Effects: Repeated exposure may lead to the development of bronchitis with a
persistent cough and phlegm.[6] Long-term exposure can also cause damage to the liver
and may result in a low blood cell count (anemia).[6] Other reported effects include mood
changes, loss of the sense of smell, and nail deformities.[6]

» Warning Properties: The odor of H2Se is not a reliable indicator of its presence at dangerous
concentrations. The odor threshold is reported to be around 0.3 ppm, but olfactory fatigue
can occur quickly at this level, diminishing awareness of the gas.[7][8] Irritation begins at
concentrations above 0.3 ppm and becomes intolerable at 1.5 ppm.[2]

3.0 Data Presentation: Exposure Limits and Physical Properties

Quantitative data for hydrogen selenide is summarized in the tables below for easy reference
and comparison.

Table 1: Occupational Exposure Limits for Hydrogen Selenide
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Exposure Limit Concentration
Regulatory Body Notes
Type (ppm)
OSHA L
. PEL (Permissible .
(Occupational L Legal airborne
Exposure Limit) - 8- 0.05 ppm L
Safety and Health limit.[6]
hr TWA

Administration)

NIOSH (National
REL (Recommended

Institute for o Recommended
) Exposure Limit) - 10- 0.05 ppm ) o
Occupational Safety airborne limit.[6]
hr TWA
and Health)

IDLH (Immediately
NIOSH Dangerous to Life or 1 ppm [4]
Health)

ACGIH (American

Conference of TLV (Threshold Limit Recommended
0.05 ppm ) o

Governmental Value) - 8-hr TWA airborne limit.[6]

Industrial Hygienists)

Various (France) VLEP (8h) 0.02 ppm [1]

| Various (France) | VLEP CT (15mn) | 0.05 ppm |[1] |
TWA: Time-Weighted Average

Table 2: Physical and Chemical Properties of Hydrogen Selenide
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Property Value Reference
Chemical Formula H2Se [1]

CAS Number 7783-07-5 [1]
Molecular Weight 80.98 g/mol [31[4]
Boiling Point -42.3 °F (-41.3 °C) [4]

Melting Point -86.3 °F (-65.7 °C) [1][4]
Vapor Density (Air=1) 212-238 [1114]

Vapor Pressure 9.5 atm at 70°F (21°C) [319]
Water Solubility Soluble (0.9% at 73°F) [4119]
Flammability Extremely Flammable Gas [4][10]

| lonization Potential | 9.88 eV |[3][4] |
4.0 Experimental Protocols: Safe Handling and Emergency Response

Strict adherence to established protocols is critical to mitigate the risks associated with
hydrogen selenide.

4.1 Protocol: Standard Operating Procedure for H2Se Gas Handling
This protocol must be followed for any experiment involving hydrogen selenide gas.
o Pre-Experiment Preparation:
o Risk Assessment: Conduct a thorough risk assessment for the specific procedure.

o Personnel Training: Ensure all personnel involved are fully trained on the hazards of H2Se,
this SOP, and emergency procedures.[11]

o Engineering Controls: Verify that a certified chemical fume hood or gas cabinet with
adequate local exhaust ventilation is operational.[6] Install a continuous H2Se gas
detection system with audible and visual alarms.[1][12]
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o PPE Inspection: Inspect all required PPE for integrity. This includes a self-contained
breathing apparatus (SCBA) for emergency use, chemical-resistant gloves, protective
clothing, and gas-tight safety goggles.[1][10]

o Emergency Equipment: Confirm that an emergency shower and eyewash station are
accessible and functional.[6]

o System Purge: Before introducing H2Se, purge the entire gas system with an inert gas
(e.g., nitrogen) to remove air and moisture.[10]

e Gas Handling Procedure:

o Cylinder Connection: Use only stainless steel or other compatible materials for tubing and
fittings. Check all connections for leaks using an inert gas and a leak detection solution
before introducing H2Se.[10] A cross-purge assembly between the cylinder and regulator
is recommended.[10]

o Initiate Flow: Work exclusively within the fume hood or ventilated enclosure. Open the
cylinder valve slowly.

o Monitoring: Continuously monitor the area with a fixed or portable H2Se gas detector.[10]
[12] Be alert for any alarm signals.

o Task Completion: Upon completion of the experiment, close the main cylinder valve first.

o System Purge (Post-Use): Purge the entire system, including all lines and regulators, with
an inert gas to flush out any residual H2Se.[10]

o Post-Experiment Shutdown:
o Ensure the cylinder valve is securely closed.
o Perform a final leak check on the cylinder valve connection.

o Store the H2Se cylinder in a designated, well-ventilated, and secured gas cabinet or
storage area, away from incompatible materials and ignition sources.[10]
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o Launder any contaminated work clothing separately by individuals informed of the
hazards.[6]

4.2 Protocol: Emergency Response to an H2Se Leak

A clear, rehearsed emergency plan is mandatory.

Detection and Alarm: Upon activation of the H2Se gas detector alarm or suspicion of a leak,
immediately alert all personnel in the area.

o Evacuation: Evacuate the affected area immediately.[10] If safe to do so, trained personnel
should attempt to shut off the gas flow.[6][10]

o |solate the Area: Restrict access to the leak area. The initial isolation distance should be at
least 100 meters (330 feet) in all directions.[4]

o Emergency Services: Contact the institution's emergency response team and local
emergency services. Inform them that a hydrogen selenide leak has occurred.

o Ventilation: Increase ventilation in the area to disperse the gas, if this can be done remotely
and safely.[6]

e Re-entry: Only trained emergency responders equipped with full protective gear, including an
SCBA, should enter the affected area to address the leak.[10][11]

o "All Clear": Do not re-enter the area until it has been monitored with a gas detector and
deemed safe by qualified personnel.

5.0 Mandatory Visualization: Emergency Workflow

The following diagram illustrates the logical workflow for responding to a hydrogen selenide
gas leak.
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Caption: Workflow for Hydrogen Selenide Gas Leak Emergency Response.
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6.0 First Aid Measures
Immediate medical attention is required for any exposure to hydrogen selenide.

 Inhalation: Move the victim to fresh air immediately.[4] If breathing is difficult, administer
100% humidified oxygen.[4] If breathing has stopped, provide artificial respiration (avoid
mouth-to-mouth).[5][11] Keep the person warm and at rest.[11] Seek immediate medical
attention.[10]

o Skin Contact: For contact with liquefied gas (frostbite), immerse the affected area in
lukewarm water.[4][6] For gas exposure, remove contaminated clothing and wash the
affected skin thoroughly with soap and water.[1][6]

o Eye Contact: Immediately flush eyes with large amounts of lukewarm water for at least 15
minutes, lifting the upper and lower eyelids.[4][11] Seek immediate medical attention.

7.0 Waste Disposal

Hydrogen selenide and contaminated materials must be disposed of as hazardous waste in
accordance with all local, state, and federal regulations.[6] Do not attempt to vent cylinders to
the atmosphere. Contact your institution's environmental health and safety department or a
specialized waste disposal company for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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